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Compound of Interest

Compound Name: 2,6-Dichloro-3-nitropyridine

Cat. No.: B041883

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2,6-dichloro-3-
nitropyridine, a key intermediate in the synthesis of various agrochemicals and
pharmaceuticals.[1] A thorough understanding of its solubility in common laboratory solvents is
crucial for optimizing reaction conditions, purification processes, and formulation development.
This document outlines known solubility characteristics and provides detailed experimental
protocols for the quantitative determination of its solubility.

Compound Overview

2,6-dichloro-3-nitropyridine is a yellow crystalline powder or chunk solid.[1] It is identified by
CAS Number 16013-85-7 and has a molecular weight of 192.99 g/mol .[2][3] The compound is
known to be a stable solid under recommended storage conditions, typically at room
temperature in a dry, dark place.[1]

Qualitative and Quantitative Solubility Data

Published quantitative solubility data for 2,6-dichloro-3-nitropyridine in a wide range of
common laboratory solvents is scarce. However, qualitative assessments are available,
indicating that the compound is "sparingly soluble in water" and "soluble in Methanol".[1]

For research and development purposes, precise quantitative data is essential. The following
table is provided as a template for researchers to systematically record experimentally
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determined solubility data at a specified temperature.

Table 1: Experimentally Determined Solubility of 2,6-dichloro-3-nitropyridine

Solubility L Molar
Solvent Solvent Temperat Solubility .
(g/100 Solubility  Notes
Class Name ure (°C) (mg/mL)
(moliL)
Polar
) Water 25
Protic
Methanol 25
Ethanol 25
Isopropano
prop 25
I
Polar
) Acetone 25
Aprotic
Ethyl
Y 25
Acetate
Dimethylfor
mamide 25
(DMF)
Dimethyl
Sulfoxide 25
(DMSO)
Dichlorome
Nonpolar/H
thane 25
alogenated
(DCM)
Chloroform 25
Toluene 25
n-Hexane 25
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Experimental Protocols for Solubility Determination

To obtain the quantitative data for Table 1, established methods such as the gravimetric and
UV-Vis spectrophotometric methods can be employed. These protocols are generalized and
should be adapted based on specific laboratory equipment and safety guidelines.

Gravimetric Method

The gravimetric method is a fundamental and reliable technique for determining the solubility of
a solid in a liquid. It involves creating a saturated solution, separating a known volume,
evaporating the solvent, and weighing the residual solute.

Objective: To determine the mass of 2,6-dichloro-3-nitropyridine that dissolves in a specific
volume of a solvent at a controlled temperature.

Methodology Workflow:
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Preparation

1. Add excess solute to solvent
in a sealed vial

2. Equilibrate at constant
temperature with agitation

(e.g., 24-48h)

Separation

3. Allow solids to settle

4. Withdraw a precise volume
of supernatant

5. Filter with 0.45um
syringe filter

Anavlysis

6. Transfer filtrate to a
pre-weighed container

7. Evaporate solvent completely
(e.g., oven, rotary evaporator)

l

8. Cool in desiccator and weigh
the container with solute

l

9. Calculate solubility

(mass of solute / volume of solvent)

Click to download full resolution via product page

Gravimetric method workflow for solubility determination.
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UV-Vis Spectrophotometric Method

This method is suitable for compounds that absorb ultraviolet or visible light and can offer
higher throughput than the gravimetric method, especially when screening multiple solvents. It

requires the initial generation of a calibration curve.

Objective: To determine the concentration of 2,6-dichloro-3-nitropyridine in a saturated

solution using its UV absorbance.

Methodology Workflow:
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Part 1: Calibration Curve Part 2: Sample Analysis

1. Prepare stock solution of
known concentration

5. Prepare saturated solution
(See Gravimetric steps 1-3)

2. Create a series of

standard dilutions 6. Filter supernatant

7. Dilute a known volume of filtrate
to fall within calibration range

3. Measure absorbance of each
standard at Amax

8. Measure absorbance of
diluted sample

4. Plot Absorbance vs. Concentration
to generate curve (y = mx + c)

AN

-

Part 3: Calculation

9. Use calibration curve equation
to find concentration of diluted sample

10. Account for dilution factor to find
concentration in saturated solution

Click to download full resolution via product page

UV-Vis spectrophotometric method workflow.

Logical Relationships in Method Selection

The choice between the gravimetric and spectroscopic methods depends on several factors,
including the properties of the solute and solvent, available equipment, and the required
throughput.
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Select Solubility
Determination Method

Does compound have a
strong UV chromophore?

Is solvent UV-transparent
at compound's Amax?

Is high throughput
required?

Use Gravimetric Method

Use Spectroscopic Method

Click to download full resolution via product page

Decision workflow for selecting a solubility method.

Conclusion

While existing literature provides a qualitative starting point, the successful application of 2,6-
dichloro-3-nitropyridine in research and development necessitates precise, quantitative
solubility data. The experimental protocols and data organization framework provided in this
guide offer a systematic approach for researchers to determine and record the solubility profile
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of this compound in various common laboratory solvents, facilitating more efficient and
reproducible scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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